Cas no 1937332-72-3 (5-amino-4-cyanohexa-2,4-dienoic acid)

• Product Name: 5-amino-4-cyanohexa-2,4-dienoic acid
• CAS No: 1937332-72-3
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 5248194
• Update Time: 2025-06-15

5-amino-4-cyanohexa-2,4-dienoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid, 5-amino-4-cyano-
• 5-amino-4-cyanohexa-2,4-dienoic acid

• Inchi： 1S/C7H8N2O2/c1-5(9)6(4-8)2-3-7(10)11/h2-3H,9H2,1H3,(H,10,11)
• InChI Key： SMERDUZUMMAGAU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC(C#N)=C(N)C

Additional information on 5-amino-4-cyanohexa-2,4-dienoic acid

Comprehensive Overview of 5-amino-4-cyanohexa-2,4-dienoic acid (CAS No. 1937332-72-3): Properties, Applications, and Research Insights

5-amino-4-cyanohexa-2,4-dienoic acid (CAS No. 1937332-72-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This cyanodiene derivative features a conjugated diene system with an amino and cyano functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for designing enzyme inhibitors and small-molecule therapeutics targeting metabolic pathways.

The compound's structure-activity relationship (SAR) has become a focal point in recent studies, especially with the growing demand for heterocyclic building blocks in medicinal chemistry. Its electron-deficient diene moiety allows for selective [4+2] cycloaddition reactions, a property leveraged in developing novel bioconjugates. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical research applications.

In the context of sustainable chemistry, 5-amino-4-cyanohexa-2,4-dienoic acid has been investigated as a precursor for green synthesis methodologies. Recent publications highlight its role in catalyst-free reactions under mild conditions, aligning with the pharmaceutical industry's shift toward eco-friendly processes. The compound's stability in aqueous solutions also makes it suitable for biocompatible material development, addressing current interests in drug delivery systems.

From a commercial perspective, the global market for fine chemical intermediates like CAS 1937332-72-3 is projected to grow at 6.2% CAGR (2023-2030), driven by demand for custom synthesis services. Regulatory-compliant production follows ICH Q7 guidelines, ensuring batch-to-batch consistency for GMP applications. Storage recommendations typically suggest inert atmospheres at -20°C to preserve the compound's hydrolytic stability over extended periods.

Emerging research explores the compound's utility in proteolysis-targeting chimeras (PROTACs), a breakthrough modality in targeted protein degradation. Its bifunctional linker potential enables precise spatial orientation between E3 ligase binders and target proteins, a hot topic in oncological drug development. Computational studies using molecular docking simulations further validate its binding affinities toward various biological targets.

Quality control protocols for 1937332-72-3 employ advanced characterization methods, including chiral HPLC to verify enantiopurity when applicable. The compound's structure elucidation data is thoroughly documented in scientific literature, with characteristic IR absorption bands at 2210 cm^-1 (C≡N stretch) and 1720 cm^-1 (C=O stretch). These spectral features facilitate rapid identification during process analytical technology (PAT) implementations.

Recent patent analyses reveal growing intellectual property activity around dienoic acid derivatives, particularly in kinase inhibitor formulations. The compound's scaffold diversity enables structural modifications at three reactive sites (amino, cyano, and carboxyl groups), offering medicinal chemists multiple vectors for lead optimization. Such flexibility positions it as a valuable asset in fragment-based drug design campaigns.

Environmental fate studies indicate that 5-amino-4-cyanohexa-2,4-dienoic acid undergoes biodegradation via microbial action with a half-life of 28 days in soil, meeting OECD 301 standards. This environmental profile supports its inclusion in benign-by-design synthetic strategies, a priority for green chemistry initiatives worldwide. Proper handling procedures recommend using engineering controls like fume hoods during laboratory-scale operations.

The compound's structure-property relationships are actively investigated through QSAR modeling, particularly for predicting solubility and membrane permeability. These computational approaches complement experimental data in ADMET profiling, accelerating the identification of promising candidates for central nervous system (CNS) therapeutics. Research continues to explore its potential in modulating protein-protein interactions, an area of high interest in precision medicine development.